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Compound of Interest

Compound Name: tert-Butyldicyclohexylphosphine

Cat. No.: B1587242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling and storage procedures for tert-
Butyldicyclohexylphosphine. Due to its pyrophoric nature, stringent adherence to these

protocols is critical to ensure personnel safety and prevent incidents in the research and drug

development environment.

Hazard Identification and Classification
Tert-Butyldicyclohexylphosphine is classified as a pyrophoric liquid, meaning it can ignite

spontaneously upon contact with air.[1] It is crucial to handle this compound under an inert

atmosphere at all times to mitigate the risk of fire.

GHS Classification:

Hazard Class: Pyrophoric Liquid, Category 1[1]

Signal Word: Danger[2]

Hazard Statement: H250 - Catches fire spontaneously if exposed to air.[1][2]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety data for tert-
Butyldicyclohexylphosphine.
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Table 1: Physical and Chemical Properties
Property Value

Molecular Formula C₁₆H₃₁P[1]

Molecular Weight 254.39 g/mol [1]

Appearance Colorless viscous liquid

Boiling Point 333.4 °C at 760 mmHg

Density 0.939 g/mL at 25 °C

Flash Point 162.8 °C

Table 2: Exposure Limits
As of the date of this guide, specific Occupational Exposure Limits (OELs) such as Threshold

Limit Value (TLV) or Permissible Exposure Limit (PEL) have not been established for tert-
Butyldicyclohexylphosphine. In the absence of specific limits, it is imperative to handle this

substance with extreme caution, utilizing engineering controls and personal protective

equipment to minimize any potential for exposure. General principles of chemical hygiene

should be strictly followed.

Table 3: Fire-Fighting Measures
Measure Recommendation

Suitable Extinguishing Media
Dry chemical, sand, or special extinguishing

media for metal fires. DO NOT USE WATER.

Unsuitable Extinguishing Media Water, foam, carbon dioxide (CO₂).

Specific Hazards
Pyrophoric material. Will ignite spontaneously in

air.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective clothing.

Experimental Protocols
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The following protocols are provided as a guide for the safe handling and use of tert-
Butyldicyclohexylphosphine in a laboratory setting.

General Handling Procedures for Air-Sensitive Reagents
Due to its pyrophoric nature, all manipulations of tert-Butyldicyclohexylphosphine must be

carried out under an inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox

techniques.

Materials:

Schlenk flask or other suitable reaction vessel

Septa

Cannula or syringe

Inert gas source (argon or nitrogen)

Solvent (anhydrous and deoxygenated)

Protocol:

Preparation: Ensure all glassware is oven-dried and cooled under a stream of inert gas to

remove any residual moisture.

Inerting the System: Assemble the glassware and purge the system with a slow, steady

stream of inert gas for at least 15-20 minutes.

Reagent Transfer:

Syringe Transfer (for small quantities):

1. Pressurize the tert-Butyldicyclohexylphosphine storage bottle with inert gas.

2. Carefully insert a clean, dry syringe with a needle through the septum of the storage

bottle.

3. Withdraw the desired volume of the phosphine.
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4. Insert the needle through the septum of the reaction flask and slowly dispense the

reagent.

Cannula Transfer (for larger quantities):

1. Insert one end of a double-tipped needle (cannula) through the septum of the storage

bottle, ensuring the tip is below the liquid surface.

2. Insert the other end of the cannula through the septum of the reaction flask.

3. Apply a slight positive pressure of inert gas to the storage bottle to initiate the transfer.

Post-Transfer: Once the transfer is complete, remove the syringe or cannula and re-

pressurize both the storage and reaction vessels with inert gas.

Quenching Protocol for Residual tert-
Butyldicyclohexylphosphine
Unused or residual tert-Butyldicyclohexylphosphine must be safely quenched before

disposal. This procedure should be performed in a fume hood, under an inert atmosphere.

Materials:

Schlenk flask containing the phosphine residue

Anhydrous isopropanol

Anhydrous methanol

Water

Stir bar and stir plate

Protocol:

Cooling: Cool the flask containing the phosphine residue in an ice bath.
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Initial Quenching: While stirring, slowly add anhydrous isopropanol dropwise to the cooled

residue. A vigorous reaction may occur. Continue addition until the reaction subsides.

Secondary Quenching: Slowly add anhydrous methanol dropwise.

Final Quenching: Once the reaction with methanol has ceased, slowly and cautiously add

water dropwise to ensure complete quenching.

Neutralization and Disposal: The resulting mixture can be neutralized and disposed of as

hazardous waste according to institutional guidelines.

Spill Cleanup Procedure
In the event of a spill, immediate and appropriate action is critical.

For Small Spills (manageable by trained personnel):

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

Containment: If safe to do so, cover the spill with a dry, inert absorbent material such as

sand, vermiculite, or a specialized spill absorbent for pyrophoric materials. DO NOT use

combustible materials like paper towels.

Quenching: Once the spill is contained, slowly and carefully add anhydrous isopropanol to

the absorbent material to quench the phosphine.

Collection: Collect the quenched material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

For Large Spills:

Evacuate: Evacuate the entire laboratory immediately.

Activate Alarm: Activate the nearest fire alarm.
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Emergency Services: Call emergency services and inform them of the nature of the spill.

Do Not Re-enter: Do not re-enter the laboratory until it has been declared safe by emergency

personnel.

Storage Procedures
Proper storage is essential to maintain the stability of tert-Butyldicyclohexylphosphine and

prevent accidents.

Atmosphere: Store under a positive pressure of an inert gas (argon or nitrogen).[3]

Temperature: Store in a cool, dry, and well-ventilated area, away from sources of heat,

sparks, and open flames.[3][4]

Container: Keep the container tightly closed and sealed.[5]

Incompatibilities: Store away from oxidizing agents and other incompatible materials.[3]

Segregation: Store in a designated area for pyrophoric materials.

Visualized Workflows
The following diagrams illustrate key workflows for the safe handling and management of tert-
Butyldicyclohexylphosphine.
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Risk Assessment and Control Measures Flowchart
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Safe Handling Workflow for tert-Butyldicyclohexylphosphine
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Emergency Response Workflow for a Spill

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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